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Compound of Interest

Compound Name: Dhaq diacetate

Cat. No.: B1201408 Get Quote

A comprehensive guide to the synonyms, chemical properties, and biological context of a

significant anthracenedione derivative.

For researchers, scientists, and drug development professionals navigating the complex

landscape of chemical compounds, precise identification is paramount. Dhaq diacetate, a

notable anthracenedione derivative, is referenced across a spectrum of scientific literature

under various names. This guide provides an in-depth overview of its synonyms, key identifiers,

and related chemical information to ensure clarity and facilitate comprehensive research.

Synonyms and Chemical Identifiers
Dhaq diacetate is most commonly known in the scientific community as Mitoxantrone

diacetate.[1] This name is frequently used in pharmacological and clinical studies. In addition to

this primary synonym, the compound is identified by several other names and codes, which are

crucial for exhaustive literature searches and accurate substance identification.

A comprehensive list of synonyms and identifiers for Dhaq diacetate is presented in Table 1.

This includes its systematic IUPAC name, registry numbers, and other labels assigned during

its chemical and pharmacological development.

Table 1: Synonyms and Identifiers for Dhaq Diacetate
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Identifier Type Identifier Source

Common Name Dhaq diacetate Depositor-Supplied[1]

Primary Synonym Mitoxantrone diacetate PubChem[1]

IUPAC Name

2-[[5,8-dihydroxy-4-[2-(2-

hydroxyethylazaniumyl)ethyla

mino]-9,10-dioxoanthracen-1-

yl]amino]ethyl-(2-

hydroxyethyl)azanium

diacetate

PubChem[1]

CAS Number 70711-41-0 ChemIDplus[1]

NSC Number NSC 299195 PubChem[1]

Systematic Name

1,4-Dihydroxy-5,8-bis(2-((2-

hydroxyethyl)amino)ethylamino

)-9,10-anthracenedione

diacetate

PubChem[1]

Other Synonyms

5,8-Bis((2-((2-

hydroxyethyl)amino)ethyl)amin

o)-1,4-dihydroxy-9,10-

anthracenedione diacetate

PubChem[1]

5,8-Bis((2-((2-

hydroxyethyl)amino)ethyl)amin

o)-1,4-dihydroxyanthraquinone

1,4-diaceate

PubChem[1]

Anthraquinone, 5,8-bis((2-((2-

hydroxyethyl)amino)ethyl)amin

o)-1,4-dihydroxy-, 1,4-

diacetate (salt)

PubChem[1]

PubChem CID 51151 PubChem[1]

The parent compound of Dhaq diacetate is Mitoxantrone, with a CAS number of 65271-80-9.

[1] Dhaq diacetate is the diacetate salt of this parent compound.
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Experimental Protocols and Methodologies
Detailed experimental protocols are fundamental for the replication and advancement of

scientific research. While specific, step-by-step laboratory procedures for Dhaq diacetate are

proprietary to the developing institutions or detailed within specific research publications, the

general methodologies for handling and analyzing such compounds are standardized. The

synthesis of related anthracenedione derivatives, for instance, often involves multi-step organic

reactions. A generalized workflow for the synthesis and characterization of a compound like

Dhaq diacetate is illustrated below.
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Generalized Experimental Workflow for Dhaq Diacetate

Starting Materials
(e.g., Anthraquinone derivatives)

Multi-step Organic Synthesis

Crude Product Isolation

Purification
(e.g., Chromatography, Recrystallization)

Structural Characterization
(NMR, Mass Spectrometry, IR)

Purity Analysis
(HPLC, Elemental Analysis)

Final Product: Dhaq Diacetate
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Mechanism of Action of Mitoxantrone

Mitoxantrone
(Dhaq diacetate's parent compound)

Intercalation into DNA Inhibition of Topoisomerase II

DNA Strand Breaks

Inhibition of DNA Replication and Transcription

Cell Cycle Arrest

Apoptosis (Programmed Cell Death)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Dhaq diacetate | C26H36N4O10 | CID 51151 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Multifaceted Identity of Dhaq Diacetate in
Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201408#synonyms-for-dhaq-diacetate-in-scientific-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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